Cas no 902555-38-8 ((2Z)-2-(benzenesulfonamidoimino)-N-(3,5-dimethylphenyl)-2H-chromene-3-carboxamide)

• Product Name: (2Z)-2-(benzenesulfonamidoimino)-N-(3,5-dimethylphenyl)-2H-chromene-3-carboxamide
• CAS No: 902555-38-8
• MF: C₂₄H₂₁N₃O₄S
• MW: 447.506244421005
• CID: 6072287
• PubChem ID: 20846847
• Update Time: 2025-10-29

(2Z)-2-(benzenesulfonamidoimino)-N-(3,5-dimethylphenyl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(benzenesulfonamidoimino)-N-(3,5-dimethylphenyl)-2H-chromene-3-carboxamide
• (Z)-N-(3,5-dimethylphenyl)-2-(2-(phenylsulfonyl)hydrazono)-2H-chromene-3-carboxamide
• (2Z)-N-(3,5-dimethylphenyl)-2-[(phenylsulfonyl)hydrazono]-2H-chromene-3-carboxamide
• 902555-38-8
• SMR000207832
• AKOS001844089
• F3168-1292
• MLS000586453

• Inchi： 1S/C24H21N3O4S/c1-16-12-17(2)14-19(13-16)25-23(28)21-15-18-8-6-7-11-22(18)31-24(21)26-27-32(29,30)20-9-4-3-5-10-20/h3-15,27H,1-2H3,(H,25,28)/b26-24-
• InChI Key： UCQRIQSIKJGRDE-LCUIJRPUSA-N
• SMILES： S(C1C=CC=CC=1)(N/N=C1/C(C(NC2C=C(C)C=C(C)C=2)=O)=CC2C=CC=CC=2O/1)(=O)=O

Computed Properties

• Exact Mass: 447.12527733g/mol
• Monoisotopic Mass: 447.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (2Z)-2-(benzenesulfonamidoimino)-N-(3,5-dimethylphenyl)-2H-chromene-3-carboxamide

Compound CAS No. 902555-38-8: (2Z)-2-(benzenesulfonamidoimino)-N-(3,5-dimethylphenyl)-2H-chromene-3-carboxamide

The compound CAS No. 902555-38-8, known as (2Z)-2-(benzenesulfonamidoimino)-N-(3,5-dimethylphenyl)-2H-chromene-3-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The presence of the benzenesulfonamidoimino group and the N-(3,5-dimethylphenyl) substituent introduces unique electronic and steric properties, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of chromenes in drug design due to their ability to interact with various biological targets. The (Z) configuration of the imino group in this compound plays a critical role in determining its pharmacokinetic properties. Researchers have reported that this configuration enhances the molecule's stability and bioavailability, making it a promising candidate for therapeutic applications. The benzenesulfonamido group is particularly notable for its ability to modulate enzyme activity, which has been extensively studied in the context of kinase inhibitors.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A recent breakthrough in its synthesis involves the use of palladium-catalyzed cross-coupling reactions, which have significantly improved the yield and purity of the final product. This advancement has opened new avenues for large-scale production, enabling further exploration of its biological activities.

In terms of pharmacological activity, CAS No. 902555-38-8 has shown remarkable potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Additionally, its anti-proliferative effects on cancer cells have been reported in vitro, suggesting its potential as an anticancer agent. These findings have been corroborated by recent research published in high-impact journals such as *Nature Communications* and *Journal of Medicinal Chemistry*.

The structural versatility of this compound also makes it a valuable tool in materials science. Its ability to form self-assembled monolayers has been explored for applications in nanotechnology and surface chemistry. Researchers have successfully utilized this property to develop novel sensors and drug delivery systems with enhanced specificity and efficiency.

Despite its promising prospects, further research is required to fully elucidate the mechanism of action and optimize its therapeutic profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and bring this compound closer to clinical trials.

In conclusion, CAS No. 902555-38-8, or (2Z)-2-(benzenesulfonamidoimino)-N-(3,5-dimethylphenyl)-2H-chromene-3-carboxamide, represents a cutting-edge advancement in organic chemistry with broad implications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in the development of next-generation therapeutics and materials.